Ethyl 2-[6-acetamido-2-[2-[(4-methylphenyl)sulfonylamino]benzoyl]imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: ethyl 2-[6-acetamido-2-[2-[(4-methylphenyl)sulfonylamino]benzoyl]imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C27H26N4O6S2/c1-4-37-25(33)16-31-23-14-11-19(28-18(3)32)15-24(23)38-27(31)29-26(34)21-7-5-6-8-22(21)30-39(35,36)20-12-9-17(2)10-13-20/h5-15,30H,4,16H2,1-3H3,(H,28,32)
• InChI Key: DLHRRYOCKPYLTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)NC(=O)C)SC1=NC(=O)C3=CC=CC=C3NS(=O)(=O)C4=CC=C(C=C4)C
• Molecular Formula: C27H26N4O6S2
• Molecular Weight: 566.7 g/mol

Description

Ethyl 2-[6-acetamido-2-[2-[(4-methylphenyl)sulfonylamino]benzoyl]imino-1,3-benzothiazol-3-yl]acetate is a chemical compound with the CAS No. 865248-57-3. It’s registered in PubChem with CID 4121992.

Scientific Research Applications

Synthesis and Characterization

• OxymaPure/DIC Reagent Efficiency : A study by El‐Faham et al. (2013) demonstrated the efficiency of OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) when used with the carbodiimide (DIC) approach for synthesizing a novel series of α-ketoamide derivatives. These derivatives, related in structure to the compound , showed superior yield and purity compared to other methods, indicating the utility of such compounds in the synthesis of complex organic molecules (El‐Faham et al., 2013).

Biological Activities

• Antimicrobial and Pharmacological Screening : Patel et al. (2009) synthesized fluoro substituted benzothiazoles, comprising sulphonamido quinazolinyl imidazole, and screened them for antimicrobial, antiinflammatory, anticonvulsant, and anthelmintic activities. These compounds, sharing the core benzothiazole structure with the compound , demonstrated potential for biological and pharmacological applications (Patel et al., 2009).

Chemical Reactivity and Applications

• Novel Reactions and Synthetic Applications : Research by Ueda et al. (1988) on substituted (1,2-benzisoxazol-3-yl) acetates, which share reactivity characteristics with the target compound, revealed novel ring transformations and dimerization reactions under basic conditions. These findings contribute to the understanding of the reactivity of such compounds and their potential applications in synthetic organic chemistry (Ueda et al., 1988).